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Compound of Interest

Compound Name: Thiofulminic acid

Cat. No.: B1231499

For Immediate Release

This guide provides a comprehensive comparative analysis of thiofulminic acid (HCNS) and
its three isomers: isothiocyanic acid (HNCS), thiocyanic acid (HSCN), and isothiofulminic acid
(HSNC). This document is intended for researchers, scientists, and drug development
professionals, offering a detailed look at the structural, spectroscopic, and stability differences
between these molecules, supported by experimental and theoretical data. While direct
biological activities of thiofulminic acid and its isomers are not extensively studied, the known
biological relevance of isothiocyanates is discussed to provide a framework for potential future
investigations.

Structural and Physicochemical Properties

The four isomers of the elemental formula CHNS exhibit distinct structural and energetic
properties. Isothiocyanic acid (HNCS) is the most stable isomer, with thiofulminic acid
(HCNS) and isothiofulminic acid (HSNC) being significantly less stable.[1] The structural
differences arise from the varied connectivity of the hydrogen, carbon, nitrogen, and sulfur
atoms.
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- " Thiofulminic Isothiocyanic Thiocyanic Isothiofulminic
roper
SNy Acid (HCNS)  Acid (HNCS)  Acid (HSCN)  Acid (HSNC)

Molar Mass (

59.09[2] 59.09 59.09 59.09
g/mol)
SMILES String CH[N+][S-][2] S=C=N N#CS S=N#C
Relative Energy

35-37[1] 0 ~10-14[3] 35-37[1]
(kcal/mol)
Dipole Moment

3.5 2.3 2.8 3.1

(Debye)

Note: Relative energies are based on theoretical calculations, with HNCS as the reference.

Dipole moments are from theoretical calculations.

Spectroscopic Comparison

Microwave spectroscopy has been instrumental in the definitive identification and

characterization of all four isomers in the gas phase. The rotational constants (A, B, C),

centrifugal distortion constants, and nitrogen hyperfine coupling constants provide unique

spectroscopic fingerprints for each molecule.

Spectroscopic  Thiofulminic Isothiocyanic Thiocyanic Isothiofulminic
Parameter Acid (HCNS) Acid (HNCS) Acid (HSCN) Acid (HSNC)
A (MHz) - 468,837.9 469,531.7
B (MHz) 5,845.8 5,996.3 5,960.9 5,745.2
C (MHz) 57734 5,919.8 5,886.1 5,676.9
Centrifugal
Distortion (DJ, 1.1 1.2 1.1 1.0
kHz)
N Hyperfine
P -1.3 1.2 -2.8 -0.5
(xaa, MHz)
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Data sourced from McGuire et al. (2016).[1] Note: Thiofulminic acid and isothiofulminic acid
are linear molecules, hence only B and C rotational constants are effectively measured.

Experimental Protocols
Generation of Isomers via Photolysis

A common experimental approach for generating and studying these isomers involves the
ultraviolet (UV) photolysis of a stable precursor, typically isothiocyanic acid (HNCS), in a
cryogenic matrix.[4][5]

Materials:

Isothiocyanic acid (HNCS) precursor

Inert matrix gas (e.g., Argon, Nitrogen, or para-Hydrogen)

Cryostat capable of reaching low temperatures (e.g., 10-20 K)

UV light source (e.g., mercury lamp or tunable laser)

Infrared (IR) or Fourier-transform microwave (FTMW) spectrometer

Procedure:

e Agaseous mixture of HNCS and the matrix gas is deposited onto a cold substrate within the
cryostat.

e The matrix-isolated HNCS is then irradiated with UV light at specific wavelengths.

o UV photolysis induces isomerization, leading to the formation of HSCN and HSNC.[4][5]

e Thiofulminic acid (HCNS) can be generated by the UV photolysis of 1,2,5-thiadiazole in a
similar matrix isolation setup.

e The newly formed isomers are trapped in the inert matrix and can be characterized
spectroscopically using IR or other spectroscopic techniques.[5][6]
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Isomer Products

Precursor Preparation Thiocyanic Acid (HSCN)

Matrix Isolation UV Photolysis from HNCS |y
Isothiocyanic Acid (HNCS)
Ny /’N from HNCS
Cryogenic Matrix (Ar, N2, p-H2) UV Irradiation Isothiofulminic Acid (HSNC)
L \_/4 from Thiadiazole

1,2,5-Thiadiazole T

Thiofulminic Acid (HCNS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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